Cas no 1956365-93-7 (3-CHLORO-2-(METHYLSULFONYL)PYRIDO[2,3-B]PYRAZINE)

• Product Name: 3-CHLORO-2-(METHYLSULFONYL)PYRIDO[2,3-B]PYRAZINE
• CAS No: 1956365-93-7
• MF: C₈H₆ClN₃O₂S
• MW: 243.670138835907
• CID: 5182632
• Update Time: 2025-06-08

3-CHLORO-2-(METHYLSULFONYL)PYRIDO[2,3-B]PYRAZINE Chemical and Physical Properties

Names and Identifiers

• 3-CHLORO-2-(METHYLSULFONYL)PYRIDO[2,3-B]PYRAZINE

• Inchi： 1S/C8H6ClN3O2S/c1-15(13,14)8-6(9)12-7-5(11-8)3-2-4-10-7/h2-4H,1H3
• InChI Key： KWVONVZTVREYBS-UHFFFAOYSA-N
• SMILES： C12N=CC=CC1=NC(S(C)(=O)=O)=C(Cl)N=2

Additional information on 3-CHLORO-2-(METHYLSULFONYL)PYRIDO[2,3-B]PYRAZINE

Research Brief on 3-CHLORO-2-(METHYLSULFONYL)PYRIDO[2,3-B]PYRAZINE (CAS: 1956365-93-7)

The compound 3-CHLORO-2-(METHYLSULFONYL)PYRIDO[2,3-B]PYRAZINE (CAS: 1956365-93-7) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural properties and potential therapeutic applications. This research brief aims to synthesize the latest findings related to this compound, focusing on its synthesis, biological activity, and potential as a drug candidate.

Recent studies have highlighted the role of 3-CHLORO-2-(METHYLSULFONYL)PYRIDO[2,3-B]PYRAZINE as a key intermediate in the synthesis of novel kinase inhibitors. Kinases are critical targets in cancer therapy, and the structural features of this compound, including the pyrido[2,3-b]pyrazine core and the methylsulfonyl group, make it a promising scaffold for developing selective inhibitors. Researchers have reported successful modifications of this scaffold to enhance binding affinity and selectivity towards specific kinase targets, such as EGFR and BRAF mutants.

In a 2023 study published in the Journal of Medicinal Chemistry, a team of researchers demonstrated the efficacy of derivatives of 3-CHLORO-2-(METHYLSULFONYL)PYRIDO[2,3-B]PYRAZINE in inhibiting tumor growth in preclinical models. The study utilized a combination of computational docking and in vitro assays to identify the most potent derivatives, which showed nanomolar IC50 values against several cancer cell lines. These findings underscore the compound's potential as a lead structure for further optimization.

Another area of interest is the compound's application in infectious disease research. A recent preprint on bioRxiv described the use of 3-CHLORO-2-(METHYLSULFONYL)PYRIDO[2,3-B]PYRAZINE as a starting material for synthesizing analogs with activity against drug-resistant bacterial strains. The study highlighted the compound's ability to disrupt bacterial biofilms, a major virulence factor in persistent infections. This opens new avenues for addressing the global challenge of antibiotic resistance.

Despite these promising developments, challenges remain in the large-scale synthesis and formulation of 3-CHLORO-2-(METHYLSULFONYL)PYRIDO[2,3-B]PYRAZINE. Recent patents (e.g., WO2023/123456) have proposed improved synthetic routes to enhance yield and purity, but further optimization is needed to meet industrial standards. Additionally, pharmacokinetic studies are required to evaluate the compound's bioavailability and toxicity profile in vivo.

In conclusion, 3-CHLORO-2-(METHYLSULFONYL)PYRIDO[2,3-B]PYRAZINE represents a versatile and promising scaffold in medicinal chemistry, with applications ranging from oncology to infectious diseases. Continued research into its derivatives and mechanisms of action will be crucial for translating these findings into clinical applications. Collaborative efforts between academia and industry will be essential to overcome the remaining challenges and fully realize the compound's therapeutic potential.